PS432

• CAS No.: 2083630-26-4
• Product Name: PS432
• Molecular Formula: C25H19ClN2O5S
• Molecular Weight: 494.94
• IUPAC Name: 2-[5-(4-Chloro-phenyl)-furan-2-yl]-4-hydroxy-1-(6-methyl-benzothiazol-2-yl)-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylic acid ethyl ester
• Standard InChI: InChI=1S/C25H19ClN2O5S/c1-3-32-24(31)20-21(18-11-10-17(33-18)14-5-7-15(26)8-6-14)28(23(30)22(20)29)25-27-16-9-4-13(2)12-19(16)34-25/h4-12,21,29H,3H2,1-2H3
• Standard InChIKey: NBZPOMWJBSLLCT-UHFFFAOYSA-N
• SMILES: O=C(C1=C(O)C(N(C2=NC3=CC=C(C)C=C3S2)C1C4=CC=C(C5=CC=C(Cl)C=C5)O4)=O)OCC
• Appearance: Solid powder
• Description: PS432 is an allosteric inhibitor of atypical PKCs. It has been shown to target the PIF-pocket and significantly reduce tumor growth without side effects in mouse xenograft model.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PS432; PS-432; PS 432
• Reference: 1: Arencibia JM, Fröhner W, Krupa M, Pastor-Flores D, Merker P, Oellerich T, Neimanis S, Schmithals C, Köberle V, Süß E, Zeuzem S, Stark H, Piiper A, Odadzic D, Schulze JO, Biondi RM. An Allosteric Inhibitor Scaffold Targeting the PIF-Pocket of Atypical Protein Kinase C Isoforms. ACS Chem Biol. 2017 Feb 17;12(2):564-573. doi: 10.1021/acschembio.6b00827. Epub 2017 Jan 13. PubMed PMID: 28045490.; 2: Arentz G, Chataway T, Condina MR, Price TJ, Hoffmann P, Hardingham JE. Increased Phospho-Keratin 8 Isoforms in Colorectal Tumors Associated with EGFR Pathway Activation and Reduced Apoptosis. ISRN Mol Biol. 2012 Jan 31;2012:706545. doi: 10.5402/2012/706545. eCollection 2012. PubMed PMID: 27398237; PubMed Central PMCID: PMC4908239.
• Last Modified: Aug 20 2021